Cas no 2138168-16-6 ((5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine)

(5-Methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core linked to a methoxyphenyl scaffold with an aminomethyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as a building block for bioactive molecules. The presence of both aromatic and aliphatic amine functionalities enhances its versatility in synthetic applications, enabling further derivatization. The methoxy group may influence electronic properties, potentially improving binding affinity in target interactions. Its fused bicyclic system could contribute to conformational rigidity, aiding in the design of selective ligands. This compound is of interest for research in drug discovery, particularly in the development of kinase inhibitors or GPCR-targeted therapeutics.
(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine structure
2138168-16-6 structure
Product Name:(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine
CAS No:2138168-16-6
MF:C14H18N4O
MW:258.318922519684
CID:6189678
PubChem ID:165459438
Update Time:2025-06-29

(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-738475
    • (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine
    • 2138168-16-6
    • Inchi: 1S/C14H18N4O/c1-19-11-3-4-12(10(7-11)8-15)13-9-17-18-6-2-5-16-14(13)18/h3-4,7,9,16H,2,5-6,8,15H2,1H3
    • InChI Key: ANWDXOCYQLYQGT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C=1)CN)C1C=NN2C=1NCCC2

Computed Properties

  • Exact Mass: 258.14806121g/mol
  • Monoisotopic Mass: 258.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 65.1Ų

(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738475-1.0g
(5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine
2138168-16-6
1g
$0.0 2023-06-06

Additional information on (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine

Compound CAS No 2138168-16-6: (5-Methoxy-2-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidin-3-Yl}Phenyl)Methanamine

The compound with CAS number 2138168-16-6, known as (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural features and potential bioactivity. The molecule's structure incorporates a pyrazolo[1,5-a]pyrimidine ring system fused with a phenyl group and a methoxy substituent at the 5-position of the phenyl ring. Additionally, the presence of a methanamine group further enhances its functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in targeting specific protein kinases involved in cellular signaling pathways. The pyrazolo[1,5-a]pyrimidine moiety is particularly interesting due to its ability to interact with ATP-binding pockets of kinase enzymes. This interaction suggests that the compound may exhibit inhibitory activity against certain kinases associated with cancer progression and inflammatory diseases.

One of the most notable advancements in understanding this compound's properties comes from its application in drug design. Scientists have utilized computational chemistry tools to model the compound's interactions with target proteins at atomic resolution. These studies have revealed that the methoxy group at position 5 plays a critical role in stabilizing these interactions through hydrogen bonding and hydrophobic effects.

Moreover, the methanamine group attached to the phenyl ring introduces additional flexibility and charge characteristics to the molecule. This feature has been exploited in designing prodrugs and delivery systems that enhance bioavailability and reduce toxicity. Recent preclinical trials have demonstrated promising results in terms of efficacy and safety profiles when this compound is administered in appropriate dosage forms.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway involves careful optimization to ensure high yield and purity of the final product. Researchers have also explored alternative routes using microwave-assisted synthesis and catalytic methods to improve reaction efficiency.

The structural uniqueness of (5-methoxy-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}phenyl)methanamine makes it an attractive candidate for further exploration in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

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